2-Chloro-5-(3-cyanophenyl)phenol, 95%

• IUPAC Name: 3-(4-chloro-3-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H8ClNO/c14-12-5-4-11(7-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
• InChI Key: ISZLOOCVAMNNQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=C(C=C2)Cl)O)C#N
• Molecular Formula: C13H8ClNO
• DSSTOX Substance ID: DTXSID30685849
• Molecular Weight: 229.66 g/mol
• CAS No.: 1261919-35-0

Description

2-Chloro-5-(3-cyanophenyl)phenol (C₁₃H₈ClNO, molecular weight 229.66 g/mol) is a substituted phenol derivative characterized by a chlorine atom at the 2-position and a 3-cyanophenyl group at the 5-position of the phenolic ring. The cyano group (−C≡N) introduces strong electron-withdrawing effects, enhancing the compound’s acidity and reactivity in organic synthesis. Its structural uniqueness lies in the combination of chloro and cyano substituents, which influence its physicochemical behavior and synthetic utility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Acidity and Reactivity

Electron-withdrawing groups (EWGs) like −Cl, −CN, and −CF₃ increase phenol acidity by stabilizing the deprotonated phenoxide ion. Below is a comparison of key substituent impacts:

Compound Name	Substituents	Molecular Weight (g/mol)	pKa* (Estimated)	Key Reactivity Features
2-Chloro-5-(3-cyanophenyl)phenol	2-Cl, 5-(3-cyanophenyl)	229.66	~7.5–8.5	High acidity; cyano enables nucleophilic additions
3-Chloro-5-fluorophenol	3-Cl, 5-F	146.56	~8.0–9.0	Moderate acidity; dual EWGs enhance electrophilic substitution
2-Chloro-5-(trifluoromethyl)phenol	2-Cl, 5-CF₃	196.55	~6.5–7.5	Stronger acidity than cyano analog; CF₃ stabilizes intermediates
2-Chloro-5-(pyrimidin-5-yl)phenol	2-Cl, 5-pyrimidinyl	206.63	~8.0–9.0	Heteroaromatic pyrimidine enables π-stacking in drug design

Physical Properties and Purity

Compound Name	Physical State	Purity	Boiling Point (°C)	Melting Point (°C)
2-Chloro-5-(3-cyanophenyl)phenol	Solid*	95%	Not reported	Not reported
3-Chloro-5-fluorophenol	Liquid	98%	~210–220	~15–20
2-Chloro-5-(trifluoromethyl)phenol	Yellow liquid	96%	87–88 (38 mmHg)	Not reported
2-Chloro-5-(piperidin-1-ylmethyl)phenol	Solid	95%	Not reported	Not reported